Cas no 123458-61-7 (Δ2-Cefuroxime Axetil(Cefuroxime Axetil Delta-3 Isomer))

• Product Name: Δ2-Cefuroxime Axetil(Cefuroxime Axetil Delta-3 Isomer)
• CAS No: 123458-61-7
• Molecular Formula: C₂₀H₂₂N₄O₁₀S
• Molecular Weight: 510.47448
• CID: 824519
• PubChem ID: 71314630

Δ2-Cefuroxime Axetil(Cefuroxime Axetil Delta-3 Isomer) Properties

Names and Identifiers

• Δ2-Cefuroxime Axetil
• 1-acetyloxyethyl (6R,7R)-3-(carbamoyloxymethyl)-7-[[(2Z)-2-(furan-2-yl)-2-methoxyiminoacetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylate
• Cefuroxime Axetil Delta-3-Isomers
• currency2-Cefuroxime Axetil
• UNII-JIH1E51JH3
• Cefuroxime Axetil EP Impurity A
• Cefuroxime Axetil Impurities (EP)
• Cefuroxime Axetil Impurity A (EP)
• [6R-[6α, 7β(Z)]]-3-[[(Aminocarbonyl)oxy]methyl]-7-[[2-furanyl(methoxyimino)acetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylic acid 1-(acetyloxy)ethyl ester
• (6R,7R)-3-[[(AMinocarbonyl)oxy]Methyl]-7-[[(2Z)-2-(2-furanyl)-2-(MethoxyiMino)acetyl]aMino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylic Acid 1-(Acetyloxy)ethyl Ester
• 5-Thia-1-azabicyclo(4.2.0)oct-3-ene-2-carboxylic acid, 3-(((aminocarbonyl)oxy)methyl)-7-(((2Z)-2-(2-furanyl)-2-(methoxyimino)acetyl)amino)-8-oxo-, 1-(acetyloxy)ethyl ester, (6R,7R)-
• delta3-Cefuroxime axetil isomers
• Cefuroxime axetil specified impurity A [EP]
• Cefuroxime axetil impurity A [EP]
• .DELTA.3-CEFUROXIME AXETIL ISOMERS
• 123458-61-7
• (+/-)-.DELTA.3-CEFUROXIME AXETIL
• .DELTA.3-CEFUROXIME AXETIL
• delta3-Cefuroxime axetil
• CEFUROXIME AXETIL DELTA-3-ISOMERS [USP-RS]
• JIH1E51JH3
• 1-(acetyloxy)ethyl (6r,7r)-3-[(carbamoyloxy)methyl]-7-[[(z)-2-(furan-2-yl)-2-(methoxyimino)acetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylate
• CEFUROXIME AXETIL IMPURITY A [EP IMPURITY]
• (+/-)-delta3-Cefuroxime axetil
• DELTA2-CEFUROXIME AXETIL
• 1-(Acetyloxy)ethyl (6R,7R)-3-((carbamoyloxy)methyl)-7-(((Z)-2-(furan-2-yl)-2-(methoxyimino)acetyl)amino)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-3-ene-2-carboxylate
• CEFUROXIME AXETIL DELTA-3 ISOMERS [USP IMPURITY]
• 5-Thia-1-azabicyclo(4.2.0)oct-3-ene-2-carboxylic acid, 3-(((aminocarbonyl)oxy)methyl)-7-((2-furanyl(methoxyimino)acetyl)amino)-8-oxo-, 1-(acetyloxy)ethyl ester, (6R-(6alpha,7beta(Z)))-
• .DELTA.2-CEFUROXIME AXETIL
• 5-THIA-1-AZABICYCLO(4.2.0)OCT-3-ENE-2-CARBOXYLIC ACID, 3-(((AMINOCARBONYL)OXY)METHYL)-7-((2-FURANYL(METHOXYIMINO)ACETYL)AMINO)-8-OXO-, 1-(ACETYLOXY)ETHYL ESTER, (6R-(6.ALPHA.,7.BETA.(Z)))-
• 5-Thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylic acid, 3-[[(aminocarbonyl)oxy]methyl]-7-[[(2Z)-2-(2-furanyl)-2-(methoxyimino)acetyl]amino]-8-oxo-, 1-(acetyloxy)ethyl ester, (6R,7R)-

• InChIKey： AQVGUOHUYICCIZ-WDVFJNCVSA-N
• Inchi： InChI=1S/C20H22N4O10S/c1-9(25)33-10(2)34-19(28)15-11(7-32-20(21)29)8-35-18-14(17(27)24(15)18)22-16(26)13(23-30-3)12-5-4-6-31-12/h4-6,8,10,14-15,18H,7H2,1-3H3,(H2,21,29)(H,22,26)/b23-13-/t10?,14-,15?,18-/m1/s1
• SMILES： CC(OC(=O)C)OC(=O)C1C(=CSC2N1C(=O)C2NC(=O)C(=NOC)C3=CC=CO3)COC(=O)N

Computed Properties

• Exact Mass: 510.10600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 12
• Monoisotopic Mass: 510.10566408g/mol
• Heavy Atom Count: 35
• Complexity: 954
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 214Ų

Experimental Properties

• LogP: 1.12210
• PSA: 218.84000
• Melting Point: 64-71°C